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Compound of Interest

Compound Name: 3-Oxododecanoyl-CoA

Cat. No.: B15544895

For Immediate Reference: This document provides critical safety and disposal guidance for 3-
Oxododecanoyl-CoA. In the absence of a specific Safety Data Sheet (SDS) for this
compound, the following procedures are based on established safety protocols for Coenzyme A
(CoA) esters, thioesters, and general laboratory chemical waste management. Researchers,
scientists, and drug development professionals must adhere to stringent safety and disposal
protocols when handling 3-Oxododecanoyl-CoA. Due to its nature as a complex biomolecule
containing a thioester linkage, specific handling and disposal considerations are paramount to
ensure laboratory safety and environmental compliance.

l. Pre-Disposal Safety and Handling

Before initiating any disposal process, it is imperative to be equipped with the appropriate
personal protective equipment (PPE). This includes, but is not limited to, nitrile gloves, safety
glasses or goggles, and a laboratory coat. All handling of 3-Oxododecanoyl-CoA and its
associated waste should be conducted in a well-ventilated area, preferably within a chemical
fume hood to minimize inhalation exposure.

Il. Hazard Assessment and Spill Management

While specific toxicity data for 3-Oxododecanoyl-CoA is not readily available, compounds with
similar structures may present hazards upon contact or inhalation. It should be handled as a
potentially hazardous substance.

In case of a spill:
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o Solid Spill: Carefully sweep the solid material to avoid dust generation. Place it into a
designated, labeled container for hazardous chemical waste.

o Solution Spill: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth). Place
the contaminated absorbent material into a sealed, appropriately labeled container for
disposal. Do not allow the chemical to enter drains or waterways.

lll. Step-by-Step Disposal Protocol

The recommended method for the disposal of 3-Oxododecanoyl-CoA is through a licensed
hazardous waste disposal service. Do not dispose of this chemical down the drain or in regular
trash.

o Waste Identification and Segregation: All materials contaminated with 3-Oxododecanoyl-
CoA, including unused product, solutions, and contaminated labware (e.g., pipette tips,
tubes), should be treated as hazardous chemical waste. This waste stream should be
segregated from other types of waste, such as biological or radioactive waste, unless
otherwise directed by your institution's Environmental Health and Safety (EHS) office.

e Containerization:

o Select a waste container that is chemically compatible with 3-Oxododecanoyl-CoA and
any solvents used. High-density polyethylene (HDPE) or glass containers are generally
suitable.

o The container must be in good condition and have a secure, leak-proof lid.

o Labeling: Clearly label the waste container with "HAZARDOUS WASTE," the full chemical
name "3-Oxododecanoyl-CoA," and the approximate quantity. If the waste is in a solution,
list all constituents and their estimated percentages.

o Waste Accumulation:

o For neat (undissolved) compound or small quantities (<50 mL of solution): Carefully
transfer the waste into the designated hazardous waste container.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15544895?utm_src=pdf-body
https://www.benchchem.com/product/b15544895?utm_src=pdf-body
https://www.benchchem.com/product/b15544895?utm_src=pdf-body
https://www.benchchem.com/product/b15544895?utm_src=pdf-body
https://www.benchchem.com/product/b15544895?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety Operating Guide

Check Availability & Pricing

BENGHE

o For larger liquid quantities (>50 mL of solution): If the compound is in a volatile organic
solvent, it should be collected in a container designated for flammable liquid waste.

o Storage: Store the sealed and labeled waste container in a designated, secure area away
from incompatible materials, pending collection. Ensure the storage area is well-ventilated.

» Final Disposal: Arrange for the collection of the hazardous waste container by your
institution's licensed hazardous waste contractor. Follow all institutional and local regulations
for hazardous waste disposal.

Chemical and Physical Properties Summary

The following table summarizes available information for 3-Oxododecanoyl-CoA. A
comprehensive hazard profile is not currently available, and therefore, prudent laboratory
safety practices are essential.

Property

Value

Chemical Formula

C33H56N7018P3S[1][2]

Average Molecular Weight

963.82 g/mol [1][2]

Monoisotopic Molecular Weight

963.261538249 g/mol [1][2]

CAS Number

78303-19-2[1][2]

Chemical Class

Belongs to the class of organic compounds
known as 3-oxo-acyl coas. These are organic
compounds containing a 3-oxo acylated

coenzyme A derivative.[1][2]

Biological Role

An intermediate in fatty acid metabolism and

elongation.[1][3]

Disposal Workflow
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Caption: Disposal workflow for 3-Oxododecanoyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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